Cas no 36176-31-5 (1-Isopropyl-2-isothiocyanatobenzene)

1-Isopropyl-2-isothiocyanatobenzene is a specialized organic compound featuring an isothiocyanate functional group attached to a benzene ring substituted with an isopropyl group. This structure imparts reactivity typical of isothiocyanates, making it valuable in synthetic chemistry for the preparation of thiourea derivatives and other sulfur-containing compounds. Its isopropyl substituent enhances steric and electronic properties, influencing selectivity in reactions. The compound is commonly employed in pharmaceutical and agrochemical research as a building block for bioactive molecules. Handling requires caution due to the potential lachrymatory and irritant effects of isothiocyanates. It is typically stored under inert conditions to maintain stability.
1-Isopropyl-2-isothiocyanatobenzene structure
36176-31-5 structure
Product Name:1-Isopropyl-2-isothiocyanatobenzene
CAS No:36176-31-5
MF:C10H11NS
MW:177.266041040421
MDL:MFCD00022053
CID:89186
PubChem ID:142052
Update Time:2025-06-08

1-Isopropyl-2-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-Isopropylphenyl isothiocyanate
    • 1-isothiocyanato-2-propan-2-ylbenzene
    • 1-isopropyl-2-isothiocyanatobenzene
    • Benzene, 1-isothiocyanato-2-(1-methylethyl)-
    • (2-isopropylphenyl)isothiocyanate
    • AKOS001049621
    • SY012575
    • AS-76042
    • 36176-31-5
    • GEO-03390
    • EN300-17556
    • HMS1787B10
    • 2-Isopropylphenylisothiocyanate
    • SCHEMBL1022343
    • A823154
    • Z56956064
    • MFCD00022053
    • 1-isothiocyanato-2-(propan-2-yl)benzene
    • 1-Isopropyl-2-isothiocyanatobenzene #
    • FT-0612722
    • 2-isopropylphenyl-isothiocyanate
    • DTXSID40189747
    • DB-021252
    • G77460
    • DTXCID00112238
    • STL451493
    • 1-Isopropyl-2-isothiocyanatobenzene
    • MDL： MFCD00022053
    • Inchi： 1S/C10H11NS/c1-8(2)9-5-3-4-6-10(9)11-7-12/h3-6,8H,1-2H3
    • InChI Key： QQOOMDSEMQHMIR-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=CC=CC=1C(C)C
    • BRN： 2717112

Computed Properties

  • Exact Mass: 177.06100
  • Monoisotopic Mass: 177.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 44.4A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.050(lit.)
  • Boiling Point: 131-132℃/10mm(lit.)
  • Flash Point: 131-132°C/10mm
  • Refractive Index: 1.6050
  • PSA: 44.45000
  • LogP: 3.54430
  • Solubility: Soluble
  • Sensitiveness: Moisture Sensitive

1-Isopropyl-2-isothiocyanatobenzene Security Information

  • Hazardous Material transportation number：2810
  • Hazard Category Code： 23/24/25
  • Safety Instruction： S23-S36/37/39-S45
  • Hazardous Material Identification： Xn
  • Packing Group：III
  • Hazard Level：8
  • Risk Phrases：R20/21/22; R36/37/38
  • Packing Group：III
  • Safety Term：8
  • HazardClass：8
  • PackingGroup：III

1-Isopropyl-2-isothiocyanatobenzene Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Isopropyl-2-isothiocyanatobenzene Pricemore >>

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